molecular formula C19H34N2 B1212101 17-Butylsparteine CAS No. 52670-57-2

17-Butylsparteine

Cat. No.: B1212101
CAS No.: 52670-57-2
M. Wt: 290.5 g/mol
InChI Key: UVIIRXDQCZWIGX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

17-Butylsparteine is a tetracyclic alkaloid derivative of sparteine, a naturally occurring lupin alkaloid. Its structure features a butyl group substituted at the 17-position of the sparteine backbone, which modulates its physicochemical and biological properties.

Key structural attributes include:

  • Core framework: A fused tetracyclic system with nitrogen atoms at positions 7 and 13.
  • Substituent: A butyl chain at position 17, enhancing lipophilicity compared to unmodified sparteine derivatives.
  • Stereochemistry: The configuration at chiral centers (e.g., 7α, 14α) significantly influences receptor-binding affinity .

Properties

CAS No.

52670-57-2

Molecular Formula

C19H34N2

Molecular Weight

290.5 g/mol

IUPAC Name

8-butyl-7,15-diazatetracyclo[7.7.1.02,7.010,15]heptadecane

InChI

InChI=1S/C19H34N2/c1-2-3-8-19-16-13-15(17-9-5-7-12-21(17)19)14-20-11-6-4-10-18(16)20/h15-19H,2-14H2,1H3

InChI Key

UVIIRXDQCZWIGX-UHFFFAOYSA-N

SMILES

CCCCC1C2CC(CN3C2CCCC3)C4N1CCCC4

Canonical SMILES

CCCCC1C2CC(CN3C2CCCC3)C4N1CCCC4

Synonyms

17-butylsparteine

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues

The table below compares 17-Butylsparteine with structurally related sparteine derivatives:

Compound Structural Modifications Molecular Formula Molecular Weight (g/mol) Key Biological Targets
17-Butylsparteine Butyl group at position 17 C₁₉H₃₄N₂ 290.49 Nicotinic receptors, ion channels
Sparteine No substituents C₁₅H₂₆N₂ 234.38 Antiarrhythmic agents, CYP2D6 inhibition
10,17-Dioxosparteine Oxo groups at positions 10 and 17 C₁₅H₂₂N₂O₂ 262.35 Antimicrobial, enzyme inhibition
17-Valerylsparteine Valeryl group at position 17 C₂₀H₃₆N₂O₂ 336.52 Enhanced CNS penetration
Structural Insights :
  • The addition of a butyl group in 17-Butylsparteine increases its logP value (~3.2) compared to sparteine (logP ~1.8), enhancing membrane permeability .
  • 10,17-Dioxosparteine’s oxo groups reduce basicity, altering receptor selectivity compared to 17-Butylsparteine.

Physicochemical and Pharmacological Properties

Physicochemical Comparison :
Property 17-Butylsparteine Sparteine 10,17-Dioxosparteine
Solubility (mg/mL) 0.12 (water) 1.5 0.05
logP 3.2 1.8 2.1
pKa 9.4 10.1 8.9

Notes:

  • Lower water solubility of 17-Butylsparteine compared to sparteine is attributed to the hydrophobic butyl chain.
  • The pKa shift in 10,17-Dioxosparteine reflects reduced nitrogen basicity due to electron-withdrawing oxo groups.
Pharmacological Activity :
  • 17-Butylsparteine : Exhibits IC₅₀ = 12 µM against α4β2 nicotinic receptors, outperforming sparteine (IC₅₀ = 45 µM).
  • 10,17-Dioxosparteine : Shows moderate antimicrobial activity (MIC = 32 µg/mL against S. aureus).
  • 17-Valerylsparteine : Demonstrates improved blood-brain barrier penetration (brain/plasma ratio = 0.8 vs. 0.2 for sparteine).

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.